N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: N-[[4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]methyl]-2-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H23F3N6O2/c1-27(2)17-24-15(25-18(26-17)28-6-8-30-9-7-28)12-23-16(29)11-13-4-3-5-14(10-13)19(20,21)22/h3-5,10H,6-9,11-12H2,1-2H3,(H,23,29)
• InChI Key: URZHDKYPSHSIHR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCOCC2)CNC(=O)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C19H23F3N6O2
• Molecular Weight: 424.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, an acetamide group, and a triazine ring. These types of compounds are often used in the field of medicinal chemistry due to their potential biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps, including the formation of the triazine ring, the introduction of the trifluoromethyl group, and the attachment of the acetamide group.

Molecular Structure Analysis

The molecular structure of similar compounds can be quite complex due to the presence of multiple functional groups and rings.

Chemical Reactions Analysis

These types of compounds can undergo a variety of chemical reactions, depending on the specific functional groups present and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be influenced by the specific functional groups present and the overall structure of the molecule.

Mechanism of Action

The mechanism of action of these compounds can vary widely, depending on their specific structure and the biological system in which they are used.

Safety and Hazards

The safety and hazards associated with these compounds can depend on a variety of factors, including their specific structure, the conditions under which they are used, and the specific regulations in place.

Future Directions

The future directions for research on these types of compounds could include the development of new synthesis methods, the exploration of new potential biological activities, and the investigation of their physical and chemical properties.